Cas no 7466-85-5 ( )

  structure
  structure
Product Name: 
CAS No:7466-85-5
MF:C17H22ClNO
MW:291.815683841705
CID:979750
PubChem ID:24201009
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(2-methoxyethyl)-1,2-diphenylethanamine,hydrochloride
    • N-(2-Methoxyethyl)-1,2-diphenylethan-1-amine--hydrogen chloride (1/1)
    • 7466-85-5
    • NSC-402773
    • DTXSID50639607
    • NSC402773
    •  
    • Inchi: 1S/C17H21NO.ClH/c1-19-13-12-18-17(16-10-6-3-7-11-16)14-15-8-4-2-5-9-15;/h2-11,17-18H,12-14H2,1H3;1H
    • InChI Key: CCHVJBZBKSBQLK-UHFFFAOYSA-N
    • SMILES: Cl.O(C)CCNC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 255.16243
  • Monoisotopic Mass: 291.1389920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26
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